N-[2-(4-benzoylpiperazin-1-yl)phenyl]butanamide

• Molecular Formula: C21H25N3O2
• Molecular Weight: 351.4 g/mol
• IUPAC Name: N-[2-(4-benzoylpiperazin-1-yl)phenyl]butanamide
• InChI: InChI=1S/C21H25N3O2/c1-2-8-20(25)22-18-11-6-7-12-19(18)23-13-15-24(16-14-23)21(26)17-9-4-3-5-10-17/h3-7,9-12H,2,8,13-16H2,1H3,(H,22,25)
• InChI Key: ZUZZTDIJDWCRIT-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC1=CC=CC=C1N2CCN(CC2)C(=O)C3=CC=CC=C3

Description

N-[2-(4-benzoylpiperazin-1-yl)phenyl]butanamide, also known as BMS-204352, is a novel and potent antagonist of the 5-HT1D receptor. It has been studied extensively for its potential use in the treatment of migraines and other neurological disorders.

Mechanism of Action

The mechanism of action of N-[2-(4-benzoylpiperazin-1-yl)phenyl]butanamide involves the inhibition of the 5-HT1D receptor. The compound binds to the receptor and prevents the activation of downstream signaling pathways, which are involved in pain and inflammation. This mechanism of action is similar to that of other migraine medications, such as triptans.
Biochemical and Physiological Effects:
N-[2-(4-benzoylpiperazin-1-yl)phenyl]butanamide has been shown to have potent and selective activity against the 5-HT1D receptor. It has been found to be effective in reducing pain and inflammation in preclinical studies. The compound has also been shown to have good pharmacokinetic properties, such as high oral bioavailability and long half-life.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[2-(4-benzoylpiperazin-1-yl)phenyl]butanamide is its potency and selectivity for the 5-HT1D receptor. This makes it a useful tool for studying the role of the receptor in pain and inflammation. However, one limitation of the compound is its relatively high cost and limited availability, which may limit its use in some research settings.

Future Directions

There are several future directions for research on N-[2-(4-benzoylpiperazin-1-yl)phenyl]butanamide. One area of interest is the development of more potent and selective analogs of the compound. Another area of research is the investigation of the compound's potential for the treatment of other neurological disorders, such as epilepsy and depression. Additionally, further studies are needed to understand the long-term safety and efficacy of the compound in clinical settings.

Synthesis Methods

The synthesis of N-[2-(4-benzoylpiperazin-1-yl)phenyl]butanamide involves a series of chemical reactions starting from commercially available reagents. The synthesis method has been described in detail in several research papers. Briefly, the synthesis involves the condensation of 4-benzoylpiperazine with 2-bromo-4-nitrobenzene, followed by reduction with sodium dithionite to obtain the intermediate compound. The intermediate is then coupled with butyric anhydride to yield the final product, N-[2-(4-benzoylpiperazin-1-yl)phenyl]butanamide.

Scientific Research Applications

N-[2-(4-benzoylpiperazin-1-yl)phenyl]butanamide has been extensively studied for its potential therapeutic applications. It has been found to be a potent antagonist of the 5-HT1D receptor, which is involved in the regulation of pain and inflammation. The compound has shown promising results in preclinical studies for the treatment of migraines, a neurological disorder characterized by severe headaches and other symptoms.